![molecular formula C7H9NO3 B104236 Ethyl 3-methylisoxazole-4-carboxylate CAS No. 20328-15-8](/img/structure/B104236.png)
Ethyl 3-methylisoxazole-4-carboxylate
Overview
Description
Ethyl 3-methylisoxazole-4-carboxylate is a chemical compound that belongs to the isoxazole family. It is commonly used in scientific research as a building block for the synthesis of various molecules due to its unique structural properties.
Scientific Research Applications
Immunomodulatory Agent Development
The ethyl ester of 5-amino-3-methylisoxazole-4-carboxylic acid exhibits unusual behavior during deamination, which has led to the development of ethyl ester of 3-methylisoxazole-4-carboxylic acid as a lead compound for new immunomodulatory agents (Ryng & Szostak, 2009).
Biomimetic Synthesis
An efficient synthesis process for ethyl 5-hydroxymethyl-3-methylisoxazole-4-carboxylate has been developed, which is a starting material for the biomimetic synthesis of α-cyclopiazonic acid (Moorthie et al., 2007).
Chiral Oxazole Synthesis
Ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate has been utilized in synthesizing chiral 2-aminoalkyloxazole-4-carboxylate esters, a process that maintains good overall yields and minimal racemization (Cox et al., 2003).
Isoxazole-Oxazole Ring Transformation
A base-catalysed isoxazole-oxazole ring transformation has been achieved, converting ethyl 5-hydroxy-3-(5-methylisoxazol-4-yl) isoxazole-4-carboxylate into 4-cyano-5-methyloxazol-2-ylacetic acid (Doleschall & Seres, 1988).
Biological Activity Exploration
A series of 3-aryl-4-arylamine methyl isoxazole derivatives synthesized from ethyl 3-arylisoxazole-4-carboxylate have shown good inhibitory effects against aphids and armyworms, highlighting its potential in pest control (Li et al., 2020).
Chemical Corrosion Inhibition
Ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate, a derivative, has been investigated for its corrosion inhibition properties on mild steel, exhibiting high efficiency and potential for industrial applications (Dohare et al., 2017).
Safety and Hazards
Ethyl 3-methylisoxazole-4-carboxylate is not classified as a hazardous substance or mixture according to Regulation (EC) No 1272/2008 . In case of inhalation, it is advised to move the person into fresh air and give artificial respiration if not breathing . In case of skin contact, wash off with soap and plenty of water . If swallowed, never give anything by mouth to an unconscious person and rinse mouth with water .
Future Directions
The future directions for Ethyl 3-methylisoxazole-4-carboxylate and similar compounds lie in the development of new eco-friendly synthetic strategies . Given the significance of isoxazole in drug discovery, it is imperative to develop robust synthetic methods for the generation of a diverse collection of heterocyclic molecules to accelerate the drug discovery program .
properties
IUPAC Name |
ethyl 3-methyl-1,2-oxazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c1-3-10-7(9)6-4-11-8-5(6)2/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEWHICNMVQOWJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CON=C1C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10312161 | |
Record name | Ethyl 3-methyl-1,2-oxazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10312161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20328-15-8 | |
Record name | 20328-15-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=250960 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl 3-methyl-1,2-oxazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10312161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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